Cas no 562836-64-0 (4-(Methylthio)benzoic acid)

4-(Methylthio)benzoic acid structure
4-(Methylthio)benzoic acid structure
Product Name:4-(Methylthio)benzoic acid
CAS No:562836-64-0
MF:C8H8O2S
MW:168.212921142578
CID:68418
PubChem ID:83230
Update Time:2025-04-18

4-(Methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylthio)benzoic acid
    • 4-(Methylsulfanyl)benzoic acid
    • NSC 400301
    • 4-(Methylthio)benzoic acid, 97%
    • HMS1730C04
    • Benzoic acid, 4-(methylthio)-
    • FT-0616817
    • p-Methylmercaptobenzoic Acid
    • AS-49312
    • NSC400301
    • F2145-0977
    • para-(Methylthio)-benzoic acid
    • 4-(methylthio)-benzoic acid
    • M1675
    • J-513776
    • AC-16437
    • CHEMBL99816
    • Q4SWG87DXN
    • 4-(methylthio) benzoic acid
    • 4-methylsulfanyl-benzoic acid
    • EINECS 236-171-5
    • Z57989066
    • DTXSID80157324
    • 4-methylsulfanylbenzoic acid
    • 13205-48-6
    • MFCD00002555
    • FT-0731960
    • Benzoic acid, p-(methylthio)-
    • FD7312
    • SY027522
    • J-620019
    • NSC-400301
    • p-(Methylthio)benzoic acid
    • CS-0063816
    • 4-(Methylsulfanyl)benzoic acid #
    • SCHEMBL27422
    • NS00015556
    • 562836-64-0
    • AMY15204
    • AKOS000264501
    • EN300-11674
    • Inchi: 1S/C8H8O2S/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)
    • InChI Key: KWHCPERWLHBLOT-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 168.025
  • Monoisotopic Mass: 168.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Color/Form: 淡 黄色至米色结晶粉末
  • Density: 1.28
  • Melting Point: 194.5 °C
  • Boiling Point: 319 °C at 760 mmHg
  • Flash Point: 146.7 °C
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